Cas no 176665-01-3 (Alanine,2-methyl-N-(1-oxoheptyl)-)

• Product Name: Alanine,2-methyl-N-(1-oxoheptyl)-
• CAS No: 176665-01-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 112421
• Update Time: 2024-01-24

Alanine,2-methyl-N-(1-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-N-(1-oxoheptyl)-
• Alanine, 2-methyl-N-(1-oxoheptyl)-

• Inchi： 1S/C11H21NO3/c1-4-5-6-7-8-9(13)12-11(2,3)10(14)15/h4-8H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： IQSRSRJAWRFABY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)NC(=O)CCCCCC

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.4